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Compound of Interest

Compound Name:
2-Fluoro-5-methoxyphenylboronic

acid

Cat. No.: B1307766 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-5-methoxyphenylboronic Acid
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 2-Fluoro-5-methoxyphenylboronic acid. Adherence to

these procedures is essential for ensuring personal safety and proper management of this

chemical.

Chemical Identifier:

Name: 2-Fluoro-5-methoxyphenylboronic acid

CAS Number: 406482-19-7[1]

Molecular Formula: FC₆H₃(OCH₃)B(OH)₂[1]

Hazard Identification and Classification
2-Fluoro-5-methoxyphenylboronic acid is classified as a hazardous substance. The primary

hazards are:

Skin Irritation (Category 2): Causes skin irritation.[2][3]
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Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2][3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[2][3][5]

GHS Hazard Pictogram:

alt text

Signal Word: Warning[2][3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Fluoro-5-
methoxyphenylboronic acid to minimize exposure risk.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[6][7]

Protects eyes from dust,

splashes, and serious irritation.

[6][7]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[6][7]

Prevents skin contact and

irritation.[6][7]

Body Protection

A laboratory coat is required.

For larger quantities or tasks

with a higher risk of exposure,

a chemical-resistant apron

should be worn over the lab

coat.[6][7]

Protects skin from accidental

spills and contact.[6]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound,

especially if dust or aerosols

are generated.[1][7]

Minimizes the risk of

respiratory tract irritation.[5][7]
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Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational protocol is crucial for the safe handling of this

compound.

1. Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

vicinity of the work area.[5][6]

The designated workspace should be clean and uncluttered.

2. Donning PPE:

Before handling the chemical, put on all required personal protective equipment as detailed

in the table above.

3. Handling:

Keep the container of 2-Fluoro-5-methoxyphenylboronic acid tightly closed when not in

use.[3][5]

Avoid generating dust during transfer.[5][7] Use appropriate tools, such as a spatula, for

transferring the solid.[7]

Avoid all personal contact, including inhalation of dust or vapors.[6]

4. Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][4]

Clean the work area to remove any residual chemical.

Remove and wash contaminated clothing before reuse.[5][6]

First Aid Measures
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In case of exposure, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention.[4]

[8]

Skin Contact

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[4][5]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

medical attention.[4][8]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician if you feel unwell.[4][5][8]

Spill and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[6]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Avoid raising dust.[6]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[5][6]

Disposal:
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All waste generated from the use of 2-Fluoro-5-methoxyphenylboronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.[6][9]

Dispose of contents and container in accordance with licensed collector's sorting instructions

and local, regional, and national hazardous waste regulations.[4][9]

Do not pour waste down the drain or release it into the environment.[5][6]

Storage and Stability
Storage Conditions: Store in a dry, cool, and well-ventilated area.[4][5] Keep the container

tightly closed.[3][4][5] Some sources recommend refrigeration.[5][9]

Incompatible Materials: Strong oxidizing agents.[5]

Stability: The product is stable under normal handling and storage conditions.[3]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide, carbon dioxide, oxides of boron, and

hydrogen fluoride.[5][9]
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Safe Handling Workflow for 2-Fluoro-5-methoxyphenylboronic Acid
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Caption: Workflow for the safe handling of 2-Fluoro-5-methoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1307766?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/597112
https://www.guidechem.com/msds/406482-19-7.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6660-3-Q7.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=8600%2F8660-3-V5.pdf
https://www.fishersci.com/store/msds?partNumber=AC434080010&productDescription=4-FLUORO-2-METHOXYPHENYL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.chemicalbook.com/msds/2-fluoro-5-methoxycarbonyl-phenylboronic-acid.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15409747&countryCode=GB&language=en
https://www.benchchem.com/product/b1307766#personal-protective-equipment-for-handling-2-fluoro-5-methoxyphenylboronic-acid
https://www.benchchem.com/product/b1307766#personal-protective-equipment-for-handling-2-fluoro-5-methoxyphenylboronic-acid
https://www.benchchem.com/product/b1307766#personal-protective-equipment-for-handling-2-fluoro-5-methoxyphenylboronic-acid
https://www.benchchem.com/product/b1307766#personal-protective-equipment-for-handling-2-fluoro-5-methoxyphenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1307766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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